Cas no 1781545-56-9 (4-(Ethoxymethyl)pyrrolidin-3-ol)

• Product Name: 4-(Ethoxymethyl)pyrrolidin-3-ol
• CAS No: 1781545-56-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5776915
• PubChem ID: 105428807
• Update Time: 2025-06-12

4-(Ethoxymethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1781545-56-9
• 4-(Ethoxymethyl)pyrrolidin-3-ol
• EN300-1634550
• 3-Pyrrolidinol, 4-(ethoxymethyl)-

• Inchi： 1S/C7H15NO2/c1-2-10-5-6-3-8-4-7(6)9/h6-9H,2-5H2,1H3
• InChI Key： JBUZTXGIUXMXCE-UHFFFAOYSA-N
• SMILES： OC1CNCC1COCC

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 233.9±15.0 °C(Predicted)
• pka: 14.67±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 4-(Ethoxymethyl)pyrrolidin-3-ol

Comprehensive Overview of 4-(Ethoxymethyl)pyrrolidin-3-ol (CAS No. 1781545-56-9): Properties, Applications, and Industry Insights

4-(Ethoxymethyl)pyrrolidin-3-ol (CAS No. 1781545-56-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolidine derivative combines an ethoxymethyl group with a hydroxylated ring, offering versatile reactivity for drug discovery and fine chemical synthesis. Recent literature highlights its role as a chiral building block in asymmetric synthesis, particularly for CNS-targeting therapeutics and biodegradable surfactants.

The compound's molecular structure (C₇H₁₅NO₂) features both hydrophilic and lipophilic moieties, making it valuable for prodrug design – a hot topic in AI-assisted drug development forums. Researchers are exploring its potential in GPCR modulator formulations, with particular interest in its metabolic stability and blood-brain barrier permeability characteristics. These properties align with current industry demands for neurological disorder treatments, as evidenced by growing patent filings.

From a synthetic chemistry perspective, 1781545-56-9 demonstrates remarkable stereoselectivity in nucleophilic substitutions. Its ethoxymethyl group serves as a protective function while enabling controlled molecular diversification – a technique frequently discussed in green chemistry webinars. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under physiological pH ranges, addressing common formulation challenges queried in pharmaceutical databases.

Industrial applications leverage its low ecotoxicity profile, meeting REACH compliance standards that dominate regulatory searches. The compound's hydrogen bonding capacity makes it particularly useful in crystal engineering applications, with recent studies exploring its role in co-crystal formation for improved API bioavailability. These developments respond to frequent searches about drug solubility enhancement techniques in medicinal chemistry forums.

Quality control protocols for 4-(Ethoxymethyl)pyrrolidin-3-ol emphasize residual solvent analysis and enantiomeric purity verification – key concerns in GMP manufacturing discussions. Advanced purification methods like preparative SFC (Supercritical Fluid Chromatography) are being adopted to achieve >99.5% purity, reflecting industry trends toward high-performance intermediates. Storage recommendations typically suggest nitrogen atmosphere protection to maintain stability, a detail often queried in chemical handling guidelines.

Emerging research explores the compound's potential in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs) – a trending topic in cancer therapeutics literature. Its pH-sensitive ether linkage shows promise for controlled release systems, addressing frequent searches about smart drug delivery mechanisms. Computational chemistry models predict favorable ADMET properties, making it a candidate for fragment-based drug design platforms.

The commercial availability of CAS 1781545-56-9 through specialty chemical suppliers has increased significantly, with custom synthesis services offering isotope-labeled variants for metabolic studies. Pricing trends reflect growing demand for high-purity heterocycles in preclinical research, while regulatory documentation typically includes detailed spectral data and certificates of analysis – information heavily searched by quality assurance professionals.

Environmental fate studies indicate aerobic biodegradability of this compound, aligning with green chemistry principles that dominate sustainable manufacturing queries. Its low bioaccumulation potential makes it preferable to traditional halogenated intermediates in many applications. These ecological advantages are increasingly highlighted in ESG reporting frameworks for chemical enterprises.

Future research directions may explore its utility in organocatalysis and metal-organic frameworks (MOFs), areas generating substantial academic interest. The compound's conformational flexibility presents opportunities for structure-activity relationship (SAR) studies, particularly in allosteric modulator development – a niche frequently searched in medicinal chemistry databases. Collaborative studies between computational and synthetic chemists are expected to further elucidate its molecular recognition capabilities.